N-[2-(4-chlorophenyl)ethyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4-chlorophenyl)ethyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide, also known as SNC80, is a synthetic opioid receptor agonist. It is a highly selective agonist for the delta-opioid receptor, which is a type of opioid receptor that is found in the central and peripheral nervous systems. SNC80 has been extensively studied for its potential therapeutic applications in pain management, addiction treatment, and other neurological disorders.
Scientific Research Applications
- N-phenylmaleimides serve as valuable precursors in organic synthesis. Researchers have developed a green, multi-step synthesis for these compounds, starting from maleic anhydride and a substituted aniline. The subsequent Diels–Alder reaction with 2,5-dimethylfuran yields the desired N-phenylmaleimide. This approach introduces students to green chemistry principles, including atom economy, safer chemicals, energy efficiency, and waste reduction .
- Naftopidil, an arylpiperazine ether derivative, acts as an adrenergic receptor antagonist. Widely used in Japan, it effectively treats benign prostatic hyperplasia (BPH) by modulating adrenergic signaling pathways .
- Researchers have explored indole derivatives, including N-phenylmaleimides, for their anti-HIV potential. For instance, 4-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were synthesized and screened for anti-HIV activity against HIV-1 and HIV-2 strains. Molecular docking studies revealed their potential as anti-HIV agents .
- Efforts to combat drug resistance have led to the study of newly synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives. These compounds show promise in addressing antimicrobial and anticancer drug resistance by pathogens and cancer cells .
Organic Synthesis and Diels–Alder Reactions
Adrenergic Receptor Antagonists
Anti-HIV Activity
Antimicrobial and Anticancer Drug Resistance
Mechanism of Action
Target of Action
A structurally similar compound, n-[2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl]-3-methoxybenzamide, is known to be a potent and selective ligand for the d4 dopamine receptor . The D4 dopamine receptor is a G protein-coupled receptor that inhibits adenylyl cyclase. It is a part of the dopamine receptor subfamily .
Mode of Action
Based on the similar compound mentioned above, it can be inferred that it might interact with its target receptor (possibly the d4 dopamine receptor) and modulate its activity . This interaction could lead to changes in downstream signaling pathways.
Biochemical Pathways
Dopamine receptors play a crucial role in the nervous system, influencing a variety of behaviors and physiological functions, including motor control, learning and memory, and mood .
Result of Action
If it acts on the d4 dopamine receptor, it could modulate neuronal activity and neurotransmission, potentially influencing behaviors and physiological functions associated with dopaminergic signaling .
properties
IUPAC Name |
N-[2-(4-chlorophenyl)ethyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNOS/c18-14-7-5-12(6-8-14)9-10-19-17(20)16-11-13-3-1-2-4-15(13)21-16/h5-8,11H,1-4,9-10H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYSAHIJJCBCHJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=C(S2)C(=O)NCCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-chlorophenyl)ethyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.